molecular formula C8H10O5S B8741949 2,4-Dimethoxybenzenesulfonic acid CAS No. 7134-13-6

2,4-Dimethoxybenzenesulfonic acid

Cat. No.: B8741949
CAS No.: 7134-13-6
M. Wt: 218.23 g/mol
InChI Key: ZPHMCVPMYLSOJH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,4-Dimethoxybenzenesulfonic acid is a useful research compound. Its molecular formula is C8H10O5S and its molecular weight is 218.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

7134-13-6

Molecular Formula

C8H10O5S

Molecular Weight

218.23 g/mol

IUPAC Name

2,4-dimethoxybenzenesulfonic acid

InChI

InChI=1S/C8H10O5S/c1-12-6-3-4-8(14(9,10)11)7(5-6)13-2/h3-5H,1-2H3,(H,9,10,11)

InChI Key

ZPHMCVPMYLSOJH-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)S(=O)(=O)O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution prepared by adding 57 ml of chlorosulfonic acid to 250 ml of chloroform, was added dropwise 50 g of 1,3-dimethoxybenzene at a temperature below 5° C. with stirring. After stirring at 5° C. for 30 minutes, the crystals thus-precipitated were collected by filtration and washed with 100 ml of chloroform.
Quantity
57 mL
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
50 g
Type
reactant
Reaction Step Two

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